Cas no 52788-71-3 (2-Oxiranecarboxylicacid, 3-(4-methylphenyl)-, ethyl ester)

• Product Name: 2-Oxiranecarboxylicacid, 3-(4-methylphenyl)-, ethyl ester
• CAS No: 52788-71-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 377513
• PubChem ID: 103688
• Update Time: 2025-04-19

2-Oxiranecarboxylicacid, 3-(4-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylicacid, 3-(4-methylphenyl)-, ethyl ester
• 3-(p-Tolyl)glycidic acid, ethyl ester
• Ethyl 3-(4-methylphenyl)glycidate
• ethyl 3-(4-methylphenyl)oxirane-2-carboxylate
• Ethyl 3-p-tolyloxirane-2-carboxylate
• Oxiranecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• 3-(4-methylphenyl)-oxiranecarboxylic acid ethyl ester
• 2-Oxiranecarboxylic acid, 3-(4-methylphenyl)-, ethyl ester
• DTXSID20866281
• 52788-71-3
• SCHEMBL2210689
• EINECS 258-180-3
• UNII-TYJ3DG2TQR
• TYJ3DG2TQR
• Ethyl 3-(4-methylphenyl)-2-oxiranecarboxylate
• NS00057737

• Inchi： 1S/C12H14O3/c1-3-14-12(13)11-10(15-11)9-6-4-8(2)5-7-9/h4-7,10-11H,3H2,1-2H3
• InChI Key： UMSHXRVBYUKRDF-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OCC)C1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 2.1

Experimental Properties

• Density: 1.153
• Boiling Point: 291.2°Cat760mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.534
• PSA: 38.83